(4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone

• IUPAC Name: (4-fluorophenyl)-[4-(3-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H19FN2O/c1-14-3-2-4-17(13-14)20-9-11-21(12-10-20)18(22)15-5-7-16(19)8-6-15/h2-8,13H,9-12H2,1H3
• InChI Key: MCFTZBZUCMDWTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

(4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as 4-F-POP or 4-Fluoropentedrone. This compound has gained popularity in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone involves its interaction with the dopamine transporter. It acts as a reuptake inhibitor, which means that it prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in the extracellular dopamine levels. This effect is similar to that of other psychoactive substances such as cocaine and amphetamines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone are not well understood. However, it has been shown to have an affinity for the dopamine transporter, which suggests that it may have some impact on the dopamine system in the brain. This could potentially lead to various effects such as increased motivation, euphoria, and increased energy levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone in lab experiments is its potential applications in the field of neuroscience. It has been shown to have an affinity for the dopamine transporter, which makes it a potential candidate for the development of drugs that can treat various neurological disorders. However, one of the limitations of using this compound is its potential for abuse. It is classified as a controlled substance in many countries and is subject to strict regulations.

Future Directions

There are several future directions for the research on (4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone. One of the potential areas of research is the development of drugs that can target the dopamine transporter. This could potentially lead to the development of new treatments for various neurological disorders such as Parkinson's disease and ADHD. Another area of research is the investigation of the biochemical and physiological effects of this compound. This could help to better understand its potential applications in the field of neuroscience.

Synthesis Methods

The synthesis of (4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone involves the reaction of 4-fluoroacetophenone with 3-methylphenylpiperazine in the presence of a suitable base. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

(4-Fluorophenyl)[4-(3-methylphenyl)piperazin-1-yl]methanone has been used in various scientific research studies. One of the potential applications of this compound is in the field of neuroscience. It has been shown to have an affinity for the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. This makes it a potential candidate for the development of drugs that can treat various neurological disorders such as Parkinson's disease and ADHD.